molecular formula C23H25N7O5 B520569 3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester

3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester

Cat. No.: B520569
M. Wt: 479.5 g/mol
InChI Key: NVYMEDQKBQMAKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

BBS-1 is a iNOS dimerization inhibitor.

Scientific Research Applications

Synthesis and Biological Activities

  • The compound is involved in the synthesis of novel heterocyclic compounds demonstrating significant anti-inflammatory and analgesic activities. These compounds, derived from visnaginone and khellinone, include various piperazine derivatives showing high inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Metabolism in Clinical Context

  • The compound, as part of antineoplastic tyrosine kinase inhibitors, is relevant in the metabolism studies of drugs like flumatinib in chronic myelogenous leukemia patients. This includes understanding the main metabolic pathways after oral administration, vital for drug development and therapeutic application (Gong, Chen, Deng, & Zhong, 2010).

Development of Radiotracers

  • It is used in the synthesis of carbon-11-labeled CK1 inhibitors, which are potential PET radiotracers for imaging in Alzheimer's disease. This research is crucial for developing diagnostic tools for neurodegenerative diseases (Gao, Wang, & Zheng, 2018).

Anticancer Activities

  • Benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moiety, structurally similar to the compound, exhibit various biological activities including potent anticancer effects. These compounds have been tested against lung adenocarcinoma and glioma cell lines, showing significant cytotoxicities and DNA synthesis inhibition rates (Çiftçi, Temel, & Yurttaş, 2021).

Quantum Chemical Studies

  • The compound's derivatives have been studied in quantum chemical calculations to understand their structural and electronic properties, aiding in the development of more effective pharmaceuticals (Al-Masoudi, Salih, & Al-Soud, 2011).

Corrosion Inhibition

  • Benzimidazole derivatives, related to the compound, have shown potential as corrosion inhibitors for steel in acidic environments. Their effectiveness is studied through electrochemical, thermodynamic, and quantum chemical approaches (Yadav et al., 2016).

Properties

Molecular Formula

C23H25N7O5

Molecular Weight

479.5 g/mol

IUPAC Name

Methyl 3-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]-4-(2-imidazol-1-ylpyrimidin-4-yl)piperazine-1-carboxylate

InChI

InChI=1S/C23H25N7O5/c1-33-23(32)28-8-9-30(20-4-5-25-22(27-20)29-7-6-24-14-29)17(13-28)11-21(31)26-12-16-2-3-18-19(10-16)35-15-34-18/h2-7,10,14,17H,8-9,11-13,15H2,1H3,(H,26,31)

InChI Key

NVYMEDQKBQMAKF-UHFFFAOYSA-N

SMILES

O=C(N1CC(CC(NCC2=CC=C(OCO3)C3=C2)=O)N(C4=NC(N5C=CN=C5)=NC=C4)CC1)OC

Canonical SMILES

COC(=O)N1CCN(C(C1)CC(=O)NCC2=CC3=C(C=C2)OCO3)C4=NC(=NC=C4)N5C=CN=C5

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

BBS1;  BBS 1;  BBS-1

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester
Reactant of Route 2
Reactant of Route 2
3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester
Reactant of Route 3
Reactant of Route 3
3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester
Reactant of Route 4
3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester
Reactant of Route 5
3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester
Reactant of Route 6
3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester

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